Cas no 1806929-22-5 (2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide
• CAS No: 1806929-22-5
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 4982327
• Update Time: 2025-06-11

2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrF4NO/c9-3-5-6(14)1-4(10)2-7(5)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： VBNRBANUWVGXNF-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1OC(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide

Recent Advances in the Application of 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide (CAS: 1806929-22-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide (CAS: 1806929-22-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. This halogenated aromatic compound, with its unique trifluoromethoxy and amino functional groups, offers versatile reactivity for further chemical modifications, making it a valuable building block in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in the synthesis of potent and selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing a new class of BTK (Bruton's tyrosine kinase) inhibitors with improved blood-brain barrier penetration. The researchers utilized the bromomethyl group of 1806929-22-5 for efficient coupling with various heterocyclic systems, yielding compounds with nanomolar potency against autoimmune disease targets.

In neuropharmacology, 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide has shown promise as a precursor for sigma receptor ligands. A recent study in ACS Chemical Neuroscience (2024) described its incorporation into novel σ1 receptor modulators with potential applications in neuropathic pain management. The fluorine and trifluoromethoxy groups were found to significantly enhance binding affinity while maintaining favorable pharmacokinetic properties.

The compound's stability under various reaction conditions has been systematically investigated in a 2023 Organic Process Research & Development publication. Researchers developed optimized synthetic protocols for large-scale production, addressing previous challenges in purification and yield. These process improvements have facilitated broader adoption of this intermediate in industrial pharmaceutical development.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals (2024) demonstrated the successful incorporation of 1806929-22-5 into PET tracer precursors. The fluorine-18 labeled analogs showed excellent in vivo stability and target specificity, suggesting potential for diagnostic imaging in oncology and neurology.

From a safety and toxicology perspective, recent preclinical studies have established favorable profiles for derivatives of this compound. A 2024 publication in Chemical Research in Toxicology reported comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) data for several drug candidates derived from this scaffold, showing good metabolic stability and minimal off-target effects.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering its use in novel therapeutic agents. These patents highlight its versatility in creating diverse molecular architectures with improved drug-like properties, particularly in addressing previously undruggable targets.

Future research directions appear to focus on expanding the application of 2-Amino-4-fluoro-6-(trifluoromethoxy)benzyl bromide in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results presented at recent conferences suggest that its reactive handle can be effectively utilized in these cutting-edge therapeutic modalities, potentially opening new avenues in drug discovery.